Cas no 2229178-52-1 (5-(oxiran-2-yl)methylthiophene-3-carbonitrile)

• Product Name: 5-(oxiran-2-yl)methylthiophene-3-carbonitrile
• CAS No: 2229178-52-1
• MF: C₈H₇NOS
• MW: 165.212280511856
• CID: 5953703
• PubChem ID: 165611798
• Update Time: 2025-11-07

5-(oxiran-2-yl)methylthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(oxiran-2-yl)methylthiophene-3-carbonitrile
• 5-[(oxiran-2-yl)methyl]thiophene-3-carbonitrile
• 2229178-52-1
• EN300-1751046

• Inchi： 1S/C8H7NOS/c9-3-6-1-8(11-5-6)2-7-4-10-7/h1,5,7H,2,4H2
• InChI Key： VXLBOLHREUTXBD-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1CC1CO1

Computed Properties

• Exact Mass: 165.02483502g/mol
• Monoisotopic Mass: 165.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 5-(oxiran-2-yl)methylthiophene-3-carbonitrile

Comprehensive Overview of 5-(oxiran-2-yl)methylthiophene-3-carbonitrile (CAS No. 2229178-52-1): Properties, Applications, and Industry Insights

In the rapidly evolving field of specialty chemicals, 5-(oxiran-2-yl)methylthiophene-3-carbonitrile (CAS No. 2229178-52-1) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, characterized by its thiophene backbone and epoxide functional group, serves as a critical intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. Researchers and industry professionals frequently search for terms like "epoxide-thiophene derivatives", "high-purity carbonitrile synthesis", and "CAS 2229178-52-1 applications", reflecting its growing relevance in innovation-driven sectors.

The molecular formula of 5-(oxiran-2-yl)methylthiophene-3-carbonitrile combines a thiophene ring with a cyano group and an oxirane moiety, enabling diverse reactivity patterns. Such structural features align with current trends in green chemistry and sustainable synthesis, as industries seek eco-friendly alternatives to traditional reagents. Recent studies highlight its role in click chemistry and polymer cross-linking, addressing user queries like "biocompatible epoxy-thiophene hybrids" and "photocurable materials for 3D printing". Its stability under mild conditions makes it suitable for catalyzed reactions, a topic frequently explored in academic literature.

From a commercial perspective, the demand for CAS 2229178-52-1 correlates with advancements in electronic materials and organic semiconductors. Searches for "conductive thiophene-based polymers" or "epoxide-modified CNTs (carbon nanotubes)" underscore its potential in flexible electronics and energy storage devices. Analytical techniques such as HPLC and NMR are essential for quality control, ensuring compliance with stringent industry standards. Manufacturers emphasize low-batch variability and scalable production—key factors for buyers evaluating suppliers.

In pharmaceutical R&D, this compound’s oxirane ring offers opportunities for targeted drug delivery systems. Queries like "thiophene derivatives in oncology" or "epoxide-mediated prodrug activation" reflect its therapeutic potential. Regulatory guidelines stress proper handling to maintain product integrity, though it remains non-classified under hazardous categories. Storage recommendations typically include anhydrous conditions and light-sensitive packaging to preserve reactivity.

Looking ahead, innovations in catalytic asymmetric epoxidation may further enhance the accessibility of 5-(oxiran-2-yl)methylthiophene-3-carbonitrile. As industries prioritize circular economy principles, its role in degradable polymers and renewable adhesives could expand. This aligns with global searches for "bio-based epoxy resins" and "CVD precursors for thin films". Collaborative efforts between academia and enterprises will likely drive its adoption in next-generation technologies.